Cas no 85495-85-8 (Azadibenzothiophene)

• Product Name: Azadibenzothiophene
• CAS No: 85495-85-8
• MF: C₁₁H₇NS
• MW: 185.244981050491
• CID: 664178
• PubChem ID: 11084555
• Update Time: 2025-04-19

Azadibenzothiophene Chemical and Physical Properties

Names and Identifiers

• Azadibenzothiophene
• [1]benzothiolo[3,2-b]pyridine

• Inchi： 1S/C11H7NS/c1-2-5-9-8(4-1)11-10(13-9)6-3-7-12-11/h1-7H
• InChI Key： WIUZHVZUGQDRHZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 185.02992040g/mol
• Monoisotopic Mass: 185.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes